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Compound of Interest

Compound Name: Methyl 6-methoxypicolinate

Cat. No.: B1340530

Audience: This document is intended for researchers, scientists, and drug development
professionals who handle Methyl 6-methoxypicolinate in a laboratory setting. It provides a
comprehensive overview of the known hazards, safety precautions, and emergency
procedures associated with this compound.

Chemical Identification and Physical Properties

Methyl 6-methoxypicolinate is a pyridine derivative used in laboratory and research settings.
Understanding its physical and chemical properties is fundamental to its safe handling.

Property Data Source
Chemical Formula CsHoNO3

Molecular Weight 167.164 g/mol

Appearance Solid

Colorless to Slightly Pale

Color

Yellow
Melting Point 3310 38°C
Boiling Point 97°C / 0.5kPa
Purity 97%
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Hazard Identification and Classification

Methyl 6-methoxypicolinate is classified as a hazardous chemical. The primary hazards are
associated with irritation to the skin, eyes, and respiratory system.

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

) o H318/H319: Causes serious
Serious Eye Damage/Irritation Category 2 / 2A o
eye damage/irritation.

Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.

Signal Word:Warning

Experimental Protocols

The safety data sheets and literature referenced in the search results affirm the hazard
classifications (e.g., skin and eye irritation) based on toxicological data. However, these
sources are summary documents and do not provide the detailed experimental methodologies
or protocols (e.g., specific animal studies, in vitro assays) used to derive these classifications.
For detailed toxicological studies, researchers would need to consult specialized toxicology
databases or the primary literature.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure
laboratory safety.

Engineering Controls and Handling Practices

o Work should be performed in a well-ventilated area, preferably within a laboratory fume
hood.

o Ensure that safety showers and eyewash stations are readily accessible and in close
proximity to the workstation.
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e Avoid contact with skin, eyes, and clothing.
e Minimize the generation of dust or aerosols during handling.

e Wash hands and any exposed skin thoroughly after handling the compound, before breaks,
and at the end of the workday.

e Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Storage Conditions

o Keep containers tightly closed in a dry, cool, and well-ventilated place.
o Store locked up.

» Store away from incompatible materials, such as strong oxidizing agents and strong bases.
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Caption: General workflow for safely handling Methyl 6-methoxypicolinate.
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.

PPE Category Specification Rationale

Chemical safety goggles or
glasses with side-shields

Eye and Face Protection conforming to EN166 or
NIOSH standards. A face
shield

» To cite this document: BenchChem. [Methyl 6-methoxypicolinate: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340530#safety-and-handling-precautions-for-
methyl-6-methoxypicolinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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